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Cat. No.: B14172328 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address challenges associated with light scattering effects in pigmented Ebecryl 220
systems.

Troubleshooting Guides
This section provides solutions to common problems encountered during the UV curing of

pigmented Ebecryl 220 formulations.

Problem: Incomplete or Tacky Surface Cure

Possible Causes:

Oxygen Inhibition: Oxygen at the surface can quench the free radicals generated by the

photoinitiator, leading to an under-cured, tacky surface.

Insufficient UV Energy at the Surface: The pigment particles can scatter and absorb UV light,

reducing the energy reaching the top layer of the coating.[1]

Inappropriate Photoinitiator: The selected photoinitiator may not have the optimal absorption

spectrum or reactivity for the pigmented system.
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Increase UV Lamp Intensity: A higher irradiance can generate more free radicals to

overcome oxygen inhibition.

Nitrogen Inerting: Curing in a nitrogen atmosphere eliminates oxygen and significantly

improves surface cure.

Use of Amine Synergists: Amines can act as oxygen scavengers and co-initiators, enhancing

surface cure.

Select a Surface-Curing Photoinitiator: Photoinitiators with high molar extinction coefficients

at longer wavelengths are often more effective for surface cure in pigmented systems.

Reduce Conveyor Belt Speed: Slower speeds increase the UV dose delivered to the coating

surface.[2]

Problem: Poor Through-Cure or Adhesion Failure

Possible Causes:

Light Scattering by Pigment: Pigment particles scatter UV light, preventing it from penetrating

deep into the coating, which is essential for curing the material at the substrate interface for

good adhesion.[1][3]

High Pigment Concentration: Excessive pigment loading significantly increases light

scattering and absorption, limiting cure depth.

Incorrect Photoinitiator Selection: The photoinitiator may not be sensitive to the wavelengths

of UV light that can penetrate through the pigmented layer.

Thick Coating Application: A thicker coating requires more UV energy to penetrate and

achieve a thorough cure.

Solutions:

Optimize Pigment Concentration: Reduce the pigment loading to the minimum required for

the desired opacity.
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Select a Photoinitiator for Through-Cure: Use photoinitiators that absorb at longer UV

wavelengths (UVA), as these penetrate deeper into pigmented systems. Phosphine oxide-

based photoinitiators are often effective.[1]

Increase UV Lamp Power: Higher intensity lamps can provide more energy for deeper

penetration.

Reduce Film Thickness: Apply a thinner coating to facilitate better UV light penetration.

Use a Reflective Substrate: A reflective substrate can bounce UV light back into the coating,

improving through-cure.[1]

Frequently Asked Questions (FAQs)
Q1: What is Ebecryl 220 and why is it used in pigmented systems?

Ebecryl 220 is a hexafunctional aromatic urethane acrylate known for its very fast cure

response, excellent hardness, and good solvent resistance upon exposure to ultraviolet (UV) or

electron beam (EB) energy.[4][5][6][7][8] Its high reactivity makes it a suitable binder for

pigmented systems where fast curing is desired.

Q2: How does light scattering affect the curing of pigmented Ebecryl 220 systems?

Pigment particles within the Ebecryl 220 formulation can scatter and absorb the UV light

intended to activate the photoinitiator.[1][3] This scattering effect reduces the amount of UV

energy that penetrates through the coating, which can lead to incomplete curing, especially at

the bottom of the film.[1] This can result in poor adhesion and compromised physical

properties.

Q3: Which type of photoinitiator is best for pigmented Ebecryl 220 formulations?

For pigmented systems, it is crucial to select a photoinitiator that absorbs UV light in a region

where the pigment has lower absorption, often referred to as the "spectral window."[1] Type I

(cleavage) photoinitiators, particularly those sensitive to longer UVA wavelengths (e.g.,

phosphine oxides), are generally preferred for their ability to promote through-cure in thick or

opaque coatings.[1] Type II (hydrogen abstraction) photoinitiators can also be effective,

especially for surface cure when used with an amine synergist.
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Q4: How can I measure the degree of cure in my pigmented Ebecryl 220 system?

Several methods can be used to assess the degree of cure:

MEK Rub Test: This is a common method to evaluate solvent resistance, which correlates

with the degree of cure. A higher number of double rubs with a solvent-soaked cloth before

the coating is marred indicates a better cure.[1][6]

FTIR Spectroscopy: Fourier Transform Infrared (FTIR) spectroscopy can be used to quantify

the disappearance of the acrylate double bonds (typically around 810 cm⁻¹), providing a

direct measure of the degree of conversion.[3][9]

Hardness Testing: Pencil hardness or pendulum hardness tests can indicate the

development of mechanical properties associated with a cured film.

Scratch and Adhesion Tests: Simple scratch or tape tests can provide a qualitative

assessment of cure and adhesion to the substrate.[10]

Q5: What is the effect of pigment particle size on light scattering and cure?

The particle size of the pigment can significantly influence its light scattering behavior.[1] While

smaller particles can provide better color strength, they may also lead to more pronounced

scattering of shorter UV wavelengths, hindering through-cure. In some cases, larger particle

size pigments are recommended for UV formulations to mitigate this effect.[1]

Data Presentation
Table 1: Influence of Photoinitiator Type on Cure Properties of a White Pigmented Ebecryl 220
System
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Photoinitiator Type
Concentration
(wt%)

Surface Cure
(Tack-free time, s)

Through-Cure
(MEK Double Rubs)

Benzophenone /

Amine Synergist
3 / 2 5 50

Hydroxyacetophenone 4 8 75

Bis(acyl)phosphine

Oxide (BAPO)
2 10 >200

Note: Data is illustrative and will vary based on specific formulation, pigment, and curing

conditions.

Table 2: Effect of Pigment Concentration on Cure Depth in an Ebecryl 220 Formulation

Pigment (TiO₂)
Concentration
(wt%)

Film Thickness
(µm)

UV Dose (mJ/cm²) Cure Depth (µm)

5 50 500 50

10 50 500 35

20 50 500 20

Note: Data is illustrative and will vary based on specific formulation, pigment, and curing

conditions.

Experimental Protocols
1. Protocol for Determining Degree of Cure using FTIR Spectroscopy

Objective: To quantify the percentage of acrylate double bond conversion in a pigmented

Ebecryl 220 coating.

Materials:

FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory
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Uncured liquid sample of the pigmented Ebecryl 220 formulation

Cured coating sample on a substrate

Solvent for cleaning (e.g., isopropanol)

Methodology:

Obtain a Spectrum of the Uncured Sample: Place a drop of the liquid formulation onto the

ATR crystal and record the IR spectrum. This will serve as the 0% cure reference.

Identify the Acrylate Peak: Locate the characteristic peak for the acrylate C=C double bond,

which is typically found around 810 cm⁻¹.[3][9] Also, identify a reference peak that does not

change during curing (e.g., a C=O ester peak).

Calculate the Initial Peak Ratio: Determine the ratio of the acrylate peak height (or area) to

the reference peak height (or area) for the uncured sample.

Obtain a Spectrum of the Cured Sample: Press the cured coating firmly against the ATR

crystal and record the IR spectrum.

Calculate the Final Peak Ratio: Determine the ratio of the acrylate peak height (or area) to

the reference peak height (or area) for the cured sample.

Calculate the Degree of Cure: The degree of cure (%) is calculated using the following

formula: Degree of Cure (%) = [1 - (Final Peak Ratio / Initial Peak Ratio)] * 100

2. Protocol for MEK Double Rub Test (ASTM D4752)

Objective: To assess the solvent resistance of a cured pigmented Ebecryl 220 coating as an

indicator of cure.

Materials:

Methyl Ethyl Ketone (MEK)

Cheesecloth or cotton gauze
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A 1 kg hammer or a dedicated MEK rub test machine

Dropper or squirt bottle

Methodology:

Prepare the Sample: Ensure the cured coating has cooled to room temperature.

Saturate the Cloth: Wrap the head of the hammer with a double layer of cheesecloth and

secure it. Saturate the cloth with MEK.

Perform the Rubs: Place the hammer on the coated surface and, with just enough pressure

to maintain contact, rub it back and forth over a length of about 3-4 inches. One back-and-

forth motion constitutes one "double rub".[6]

Continue and Observe: Continue the rubbing motion until the coating is marred or removed,

exposing the substrate, or until a predetermined number of double rubs is reached.

Record the Result: The result is reported as the number of double rubs required to cause

failure. A higher number indicates better cure and solvent resistance.
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Caption: Experimental workflow for curing and analysis.
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Caption: Troubleshooting logic for curing issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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